Cas no 2172266-52-1 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxybutanoic acid)
4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxybutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxybutanoic acid
- 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-hydroxybutanoic acid
- EN300-1538355
- 2172266-52-1
-
- Inchi: 1S/C22H24N2O6/c25-19(21(27)28)9-11-23-20(26)10-12-24-22(29)30-13-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,18-19,25H,9-13H2,(H,23,26)(H,24,29)(H,27,28)
- InChI Key: XSLBYQVJDPFJGC-UHFFFAOYSA-N
- SMILES: O(C(NCCC(NCCC(C(=O)O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 412.16343649g/mol
- Monoisotopic Mass: 412.16343649g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 10
- Complexity: 590
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 125Ų
4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxybutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1538355-0.05g |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-hydroxybutanoic acid |
2172266-52-1 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1538355-0.1g |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-hydroxybutanoic acid |
2172266-52-1 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1538355-0.25g |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-hydroxybutanoic acid |
2172266-52-1 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1538355-0.5g |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-hydroxybutanoic acid |
2172266-52-1 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1538355-1.0g |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-hydroxybutanoic acid |
2172266-52-1 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1538355-2.5g |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-hydroxybutanoic acid |
2172266-52-1 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1538355-5.0g |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-hydroxybutanoic acid |
2172266-52-1 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1538355-10.0g |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-hydroxybutanoic acid |
2172266-52-1 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1538355-50mg |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-hydroxybutanoic acid |
2172266-52-1 | 50mg |
$587.0 | 2023-09-26 | ||
| Enamine | EN300-1538355-100mg |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-hydroxybutanoic acid |
2172266-52-1 | 100mg |
$615.0 | 2023-09-26 |
4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxybutanoic acid Related Literature
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxybutanoic acid
Introduction to 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxybutanoic Acid (CAS No. 2172266-52-1)
4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxybutanoic acid, identified by its CAS number 2172266-52-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its complex structure, which includes a fluorene moiety linked through a methoxycarbonyl group to an amino-propanamido backbone, terminated with a 2-hydroxybutanoic acid side chain. Such structural features make it a promising candidate for various applications, particularly in drug design and development.
The fluorene component of this molecule is well-known for its stability and fluorescence properties, which are highly valued in biochemical assays and imaging techniques. In recent years, researchers have been exploring the potential of fluorene derivatives as scaffolds for developing novel therapeutic agents due to their ability to enhance bioavailability and metabolic stability. The methoxycarbonyl group further modifies the reactivity of the molecule, allowing for selective modifications and conjugations with other bioactive molecules, thereby expanding its utility in medicinal chemistry.
The core structure of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxybutanoic acid features an amino-propanamido moiety, which is a common pharmacophore in many bioactive compounds. This segment provides a flexible hinge-like structure that can interact with biological targets in multiple ways, enhancing binding affinity and specificity. The presence of a 2-hydroxybutanoic acid side chain adds an acidic functional group, which can participate in hydrogen bonding interactions within biological systems, further modulating the compound's pharmacological properties.
Recent advancements in computational chemistry have enabled more precise modeling of such complex molecules. Studies have shown that the combination of the fluorene ring system with the amino-propanamido backbone can lead to enhanced solubility and reduced proteolytic degradation, making it an attractive candidate for oral and parenteral drug delivery systems. Furthermore, the methoxycarbonyl group serves as a protective handle during synthetic modifications, allowing for controlled release of bioactive moieties when needed.
In the realm of drug discovery, this compound has been investigated for its potential role as an intermediate in the synthesis of peptide mimetics and protease inhibitors. The structural motif shared by 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxybutanoic acid bears resemblance to known bioactive scaffolds used in treating inflammatory diseases and cancer. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory activity against certain enzymes implicated in disease progression, although further research is required to validate these findings.
The synthesis of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxybutanoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the introduction of the fluorene moiety via nucleophilic substitution followed by protection-deprotection strategies to isolate the reactive sites. Advanced techniques such as solid-phase synthesis have been employed to streamline the process, reducing both cost and environmental impact.
From a biophysical perspective, the conformational flexibility of this molecule allows it to adopt multiple shapes depending on its environment. This adaptability is advantageous in drug design, as it can optimize binding interactions with target proteins or nucleic acids. Additionally, computational docking studies have revealed that the compound can form stable complexes with various biological targets, suggesting broad therapeutic potential.
The pharmacokinetic properties of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxybutanoic acid are also under investigation. Initial pharmacokinetic studies indicate that the molecule exhibits moderate bioavailability when administered orally, with a reasonable half-life that would allow for once-daily dosing in therapeutic applications. However, factors such as metabolic stability and excretion pathways remain areas requiring further exploration.
In conclusion,4-3-(({(9H-fluoren)-9-ylmethoxycarbonyl}amino)propanamido)-2-hydroxybutanoic acid (CAS No. 2172266–52–1) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups and biological activity makes it a valuable tool for developing new drugs targeting various diseases. As research continues to uncover more about its properties and applications, this molecule is poised to play an important role in future therapeutics.
2172266-52-1 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxybutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)